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CAS No.: 5202-86-8

Cat. No.: B1266253

Get Quote

An In-depth Technical Guide to N-(4-Chloro-2-methylphenyl)acetamide

Introduction
N-(4-Chloro-2-methylphenyl)acetamide, also known by its synonym 4'-Chloro-2'-

methylacetanilide, is a substituted aromatic amide that serves as a crucial building block in

synthetic organic chemistry. As an acetamide derivative, it belongs to a class of compounds

widely recognized for their utility as intermediates in the production of more complex molecules,

including pharmaceuticals, agrochemicals, and dyes.[1][2] The specific arrangement of the

chloro and methyl substituents on the phenyl ring, combined with the reactive acetamide group,

imparts a unique chemical profile that makes it a valuable precursor in various synthetic

pathways. This guide provides a comprehensive technical overview for researchers and drug

development professionals, detailing its chemical structure, physicochemical properties, a

validated synthesis protocol, and critical safety information.
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The unambiguous identification of a chemical compound is foundational to any scientific

investigation. N-(4-Chloro-2-methylphenyl)acetamide is structurally defined by an acetamide

group linked to a 4-chloro-2-methylaniline moiety.

IUPAC Name: N-(4-chloro-2-methylphenyl)acetamide[3]

Synonyms: 4'-Chloro-2'-methylacetanilide, 4-chloro-2-methylacetanilide[3][4]

CAS Number: 5202-86-8[3][5]

Molecular Formula: C₉H₁₀ClNO[3]

Molecular Weight: 183.63 g/mol [3][4]

Caption: 2D structure of N-(4-Chloro-2-methylphenyl)acetamide.

Physicochemical Properties
Understanding the physical and chemical properties of a compound is essential for its handling,

application in reactions, and purification. N-(4-Chloro-2-methylphenyl)acetamide is a stable

solid under standard conditions.

Property Value Source

Appearance White to Off-White Solid [4]

Molar Mass 183.63 g/mol [3][4]

Melting Point 136 °C [4]

Solubility
Slightly soluble in Chloroform

and Water
[4]

Synthesis Protocol: Acetylation of 4-Chloro-2-
methylaniline
The most direct and common method for preparing N-(4-Chloro-2-methylphenyl)acetamide is

through the N-acetylation of 4-chloro-2-methylaniline. This reaction involves treating the
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primary amine with an acetylating agent, such as acetic anhydride or acetyl chloride. The

following protocol describes a robust and reproducible procedure using acetic anhydride.

Causality: Acetic anhydride is chosen as the acetylating agent due to its moderate reactivity,

which allows for a controlled reaction, and the fact that its byproduct, acetic acid, is easily

removed during workup. The use of a base like sodium acetate can catalyze the reaction and

neutralize the acid byproduct, though the reaction often proceeds efficiently without it.

Synthesis Workflow

Reactants & Solvent

Reaction & Workup Purification

4-Chloro-2-methylaniline

1. Dissolve aniline
in acetic acidAcetic Anhydride

Glacial Acetic Acid

2. Add acetic anhydride
(exothermic)

3. Heat mixture
(e.g., 80-90°C)

4. Quench in ice-water
to precipitate product 5. Filter crude solid Recrystallize from

Ethanol/Water Dry under vacuum Final Product:
N-(4-Chloro-2-methylphenyl)acetamide

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-(4-Chloro-2-methylphenyl)acetamide.

Step-by-Step Methodology:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, add 4-chloro-2-methylaniline (0.1 mol, 14.16 g).

Solvent Addition: Add 50 mL of glacial acetic acid to the flask and stir until the amine is fully

dissolved.

Reagent Addition: Carefully add acetic anhydride (0.11 mol, 11.23 g, 10.4 mL) to the solution

in a dropwise manner. The reaction is exothermic; maintain the temperature below 40°C by

using a water bath if necessary.
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Reaction: Once the addition is complete, heat the reaction mixture to 80-90°C using a

heating mantle and maintain this temperature for 1 hour with continuous stirring.

Precipitation (Workup): Allow the reaction mixture to cool to room temperature. Pour the

cooled solution slowly into a beaker containing 400 mL of crushed ice and water while

stirring vigorously. A white precipitate will form.

Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the

filter cake thoroughly with cold deionized water (3 x 50 mL) to remove acetic acid and any

unreacted starting material.

Purification: The crude product can be purified by recrystallization. Transfer the solid to a

flask and add a minimal amount of hot ethanol to dissolve it. If the solution is colored, a small

amount of activated charcoal can be added and the solution filtered while hot. Allow the

filtrate to cool slowly to room temperature and then in an ice bath to induce crystallization.

Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold

ethanol, and dry in a vacuum oven at 60°C to a constant weight.

Self-Validation: The success of the synthesis is validated by the physical properties of the

product. The melting point of the purified, dry solid should be sharp and match the literature

value (136 °C).[4] Further confirmation is achieved through spectroscopic analysis.

Spectral Data and Characterization
To confirm the identity and purity of the synthesized N-(4-Chloro-2-methylphenyl)acetamide,

spectroscopic analysis is essential.

Infrared (IR) Spectroscopy: The IR spectrum provides confirmation of the key functional

groups. Expected characteristic peaks include:

N-H Stretch: A sharp peak around 3300-3250 cm⁻¹, characteristic of a secondary amide.

Aromatic C-H Stretch: Peaks just above 3000 cm⁻¹.

Aliphatic C-H Stretch: Peaks just below 3000 cm⁻¹ from the methyl groups.
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Amide I Band (C=O Stretch): A strong, sharp absorption around 1670-1660 cm⁻¹. This is

one of the most prominent peaks in the spectrum.

Amide II Band (N-H Bend): A peak around 1550-1530 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR): The proton NMR spectrum

will confirm the specific arrangement of protons in the molecule. In a solvent like CDCl₃, the

expected signals would be:

A singlet for the amide proton (N-H), typically in the range of δ 7.5-8.5 ppm.

Signals for the three aromatic protons on the substituted ring.

A singlet for the ring's methyl group protons (Ar-CH₃), likely around δ 2.2-2.4 ppm.

A singlet for the acetyl methyl group protons (-COCH₃), typically around δ 2.1-2.3 ppm.

Applications and Research Interest
N-(4-Chloro-2-methylphenyl)acetamide is primarily valued as a synthetic intermediate. Its

structure is a common feature in a variety of more complex molecules.

Pharmaceutical Synthesis: Acetamide derivatives are foundational scaffolds in medicinal

chemistry.[6] This specific compound can serve as a precursor for the synthesis of active

pharmaceutical ingredients (APIs). The acetamide linkage is present in numerous drugs, and

derivatives of this compound may be explored for a range of biological activities, including

anti-inflammatory (e.g., as potential COX-II inhibitors), antibacterial, or antitumor properties.

[2][6]

Dye and Pigment Manufacturing: The chromophoric nature of the substituted aniline core

makes it a useful intermediate in the synthesis of azo dyes and other colorants.[1]

Proteomics Research: As a phenyl acetamide compound, it and its derivatives can be used

in chemical biology and proteomics research, potentially as probes or ligands for studying

protein interactions.[7]

Safety and Handling
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N-(4-Chloro-2-methylphenyl)acetamide is a hazardous chemical and must be handled with

appropriate precautions.[3][8]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3]

Skin Irritation (Category 2): Causes skin irritation.[3][8][9]

Serious Eye Damage (Category 1) / Eye Irritation (Category 2): Causes serious eye damage

or irritation.[3][8][9]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[3][8]

Handling and Personal Protective Equipment (PPE):

Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.[8][10]

Eye/Face Protection: Wear tightly fitting chemical safety goggles or a face shield conforming

to EN166 (EU) or NIOSH (US) standards.[8][10]

Skin Protection: Wear impervious protective gloves (e.g., nitrile rubber) and a lab coat.

Gloves must be inspected before use.[10][11]

Respiratory Protection: If dust is generated and exposure limits are exceeded, use a

NIOSH/MSHA or European Standard EN 149 approved particulate respirator.[8]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[8]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][10] Keep away

from incompatible materials such as strong oxidizing agents.[9]

First-Aid Measures:
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Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[8][10]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[8][10]

Eye Contact: Immediately rinse eyes cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek immediate medical attention.[8][10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[10]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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